5,6-dehydrokawain

• CAS No.: 1952-41-6
• Product Name: 5,6-dehydrokawain
• Molecular Formula: C14H12O3
• Molecular Weight: 228.24 g/mol
• IUPAC Name: 4-methoxy-6-[(E)-2-phenylethenyl]pyran-2-one
• Standard InChI: InChI=1S/C14H12O3/c1-16-13-9-12(17-14(15)10-13)8-7-11-5-3-2-4-6-11/h2-10H,1H3/b8-7+
• Standard InChIKey: DKKJNZYHGRUXBS-BQYQJAHWSA-N
• Isomeric SMILES: COC1=CC(=O)OC(=C1)/C=C/C2=CC=CC=C2
• SMILES: COC1=CC(=O)OC(=C1)C=CC2=CC=CC=C2
• Canonical SMILES: COC1=CC(=O)OC(=C1)C=CC2=CC=CC=C2
• Melting Point: 138-140°C
• Physical Description: Solid
• Description: 5, 6-Dihydro-5-hydroxy-6-methyl-2H-pyran-2-one, also known as 56-dehydrokawain or (e)-4-methoxy-6-(2-phenylethenyl)-2H-pyran-2-one, belongs to the class of organic compounds known as kavalactones. These are lactones, which is structurally characterized by a benzene ring and a pyranone moiety, linked to each other to form a 4-methoxy-6-(2-phenylethyl)-2H-pyran-2-one skeleton. 5, 6-Dihydro-5-hydroxy-6-methyl-2H-pyran-2-one exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, 5, 6-dihydro-5-hydroxy-6-methyl-2H-pyran-2-one is primarily located in the membrane (predicted from logP). Outside of the human body, 5, 6-dihydro-5-hydroxy-6-methyl-2H-pyran-2-one can be found in beverages. This makes 5, 6-dihydro-5-hydroxy-6-methyl-2H-pyran-2-one a potential biomarker for the consumption of this food product.; 5,6-Dehydrokawain is an aromatic ether and a member of 2-pyranones.
• PubChem Compound: 5273621
• Last Modified: Nov 11 2021